Methyl 4-((4-(thiophen-3-yl)piperidin-1-yl)sulfonyl)benzoate

• IUPAC Name: methyl 4-(4-thiophen-3-ylpiperidin-1-yl)sulfonylbenzoate
• InChI: InChI=1S/C17H19NO4S2/c1-22-17(19)14-2-4-16(5-3-14)24(20,21)18-9-6-13(7-10-18)15-8-11-23-12-15/h2-5,8,11-13H,6-7,9-10H2,1H3
• InChI Key: XLTWCJHBEFAVLZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C3=CSC=C3
• Molecular Formula: C17H19NO4S2
• Molecular Weight: 365.5 g/mol

Description

Methyl 4-((4-(thiophen-3-yl)piperidin-1-yl)sulfonyl)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been found to exhibit promising biological activities, making it a potential candidate for drug development.

Scientific Research Applications

Metabolic Pathway Exploration

One study investigated the in vitro metabolic fate of synthetic cannabinoid receptor agonists, including derivatives based on the structure of Methyl 4-((4-(thiophen-3-yl)piperidin-1-yl)sulfonyl)benzoate. It emphasized the identification of phase I and II metabolites, suggesting that ester hydrolysis and glucuronidation are significant metabolic pathways. This research is critical for developing screening targets in clinical toxicology (Richter et al., 2022).

Polymer Synthesis

Another application lies in polymer science, where a related monomer, thiophen-3-yl methyleneamino benzene sulfonate, was synthesized and electrochemically polymerized to yield a water-soluble, self-doped polythiophene derivative. This process involves innovative materials science, offering potential in creating conductive polymers for electronic applications (Turac et al., 2008).

Antimicrobial and Anticancer Agents

Research into the synthesis of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives showcased their potential as antimicrobial agents against pathogens affecting tomato plants. This indicates the chemical's utility in agricultural biochemistry and its role in fighting plant diseases (Vinaya et al., 2009).

Enzyme Inhibition Studies

Additionally, the synthesis and evaluation of substituted benzenesulfonamides, including derivatives of this compound, have been explored for their inhibitory activity against membrane-bound phospholipase A2. These studies have implications in medicinal chemistry, particularly in the development of treatments for conditions like myocardial infarction (Oinuma et al., 1991).

High-Refractive-Index Materials

Research into organo-soluble thioether-bridged polyphenylquinoxalines with ultra-high refractive indices discusses the synthesis of materials based on thiophene derivatives. These materials show promise for applications in optics and photonics due to their exceptional refractive properties and stability (Li et al., 2010).